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Executive Summary
Acetic anhydride, also known as ethanoic anhydride, is a pivotal reagent in organic synthesis,

widely recognized for its efficacy as an acetylating and dehydrating agent. With the chemical

formula (CH₃CO)₂O, it is one of the simplest isolable carboxylic acid anhydrides and a

cornerstone in the production of numerous commercial products, including pharmaceuticals,

polymers, and specialty chemicals.[1] This guide provides a comprehensive overview of its

structural characteristics, physicochemical properties, industrial synthesis, and key

applications, with a focus on its role in research and development. Detailed experimental

protocols and safety guidelines are included to support laboratory and industrial professionals.

Structural Formula and Molecular Properties
Acetic anhydride consists of two acetyl groups (CH₃CO) linked by an oxygen atom.[2] This

structure is fundamental to its high reactivity, particularly towards nucleophiles.[2]

The key molecular identifiers and weight are summarized below.
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Property Value

Molecular Formula C₄H₆O₃[3]

Molecular Weight 102.09 g/mol [3][4][5]

Canonical SMILES CC(=O)OC(=O)C

InChI Key WFDIJRYMOXRFFG-UHFFFAOYSA-N[6]

CAS Number 108-24-7[6]

Physicochemical Properties
Acetic anhydride is a clear, colorless liquid with a pungent, vinegar-like odor.[1][7] Its physical

and chemical properties are critical for its handling, storage, and application in various reaction

conditions.
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Property Value Citation(s)

Appearance Colorless liquid [7]

Odor
Strong, pungent,

acetic/vinegar-like
[7]

Density 1.082 g/cm³ at 20 °C [4][8]

Melting Point -73.1 °C (-99.6 °F) [8][9]

Boiling Point
139.6 °C (283.2 °F) at 760

mmHg
[8][9]

Flash Point 49 - 54 °C (121 - 129 °F) [7][8]

Autoignition Temperature 330 °C (626 °F) [8]

Vapor Pressure 10 mmHg at 36 °C (96.8 °F) [8]

Vapor Density 3.52 (Air = 1) [8]

Water Solubility

Decomposes. Soluble at 12-

13.6 g/100 mL at 20°C,

forming acetic acid.

[1][8]

Solubility in Solvents

Soluble in chloroform, diethyl

ether, benzene, and acetic

acid.

[1][9]

Refractive Index (n₂₀/D) 1.390 [5]

Industrial Synthesis: Carbonylation of Methyl
Acetate
The most prevalent industrial method for producing acetic anhydride is the rhodium-catalyzed

carbonylation of methyl acetate.[10] This process is highly efficient and has become a mainstay

in chemical manufacturing. The reaction is typically conducted at temperatures of 150–200 °C

and pressures of 30–60 bar.[10]

The general workflow for this industrial process is outlined below.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Acetic-Anhydride
https://pubchem.ncbi.nlm.nih.gov/compound/Acetic-Anhydride
https://chem.libretexts.org/Ancillary_Materials/Laboratory_Experiments/Wet_Lab_Experiments/Chemistry_410%3A_Chemistry_for_Health_Sciences_Laboratory_Manual/13%3A_Synthesis_of_Aspirin/13.01%3A_New_Page
https://cameochemicals.noaa.gov/chemical/2276
https://cameochemicals.noaa.gov/chemical/2276
https://chemister.ru/Databases/Chemdatabase/properties-en.php?dbid=1&id=819
https://cameochemicals.noaa.gov/chemical/2276
https://chemister.ru/Databases/Chemdatabase/properties-en.php?dbid=1&id=819
https://pubchem.ncbi.nlm.nih.gov/compound/Acetic-Anhydride
https://cameochemicals.noaa.gov/chemical/2276
https://cameochemicals.noaa.gov/chemical/2276
https://cameochemicals.noaa.gov/chemical/2276
https://cameochemicals.noaa.gov/chemical/2276
https://www.stobec.com/DATA/PRODUIT/1341~v~data_8055.pdf
https://cameochemicals.noaa.gov/chemical/2276
https://www.stobec.com/DATA/PRODUIT/1341~v~data_8055.pdf
https://chemister.ru/Databases/Chemdatabase/properties-en.php?dbid=1&id=819
https://www.bellevuecollege.edu/wp-content/uploads/sites/140/2014/06/Aspirin-synthesis.pdf
https://www.benchchem.com/product/b6355015?utm_src=pdf-body
https://www.chemcopilot.com/blog/industrial-production-of-acetic-anhydride-process-details-equipment-and-applications
https://www.chemcopilot.com/blog/industrial-production-of-acetic-anhydride-process-details-equipment-and-applications
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6355015?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Feedstock
Methanol & Acetic Acid

Esterification Reactor
(Forms Methyl Acetate)

Carbonylation Reactor
(150-200°C, 30-60 bar)

Methyl Acetate

Separation & Purification
(Distillation Columns)

Crude Product Mix

Catalyst System
Rhodium Iodide (RhI₃)

Lithium Iodide (LiI)

Carbon Monoxide (CO)
Feed

Final Product
Acetic Anhydride (>99%)

Recycle Unreacted
Methyl Acetate

Low Boilers

Recycle Catalyst

High Boilers

Click to download full resolution via product page

Caption: Workflow for the industrial synthesis of acetic anhydride.
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Applications in Drug Development and Research
Acetic anhydride is a fundamental reagent with broad utility:

Pharmaceutical Synthesis: It is famously used in the synthesis of acetylsalicylic acid (aspirin)

from salicylic acid.[1] It is also a key precursor in the manufacturing of other pharmaceuticals

like paracetamol, cortisone, and certain sulfa drugs.[1][10]

Cellulose Acetate Production: A major industrial application is the acetylation of cellulose to

produce cellulose acetate, which is used in photographic films, textiles, and plastics.[1]

Organic Synthesis: As a potent acetylating agent, it is used to introduce acetyl groups onto

alcohols, phenols, and amines, a common strategy in protecting group chemistry and in the

synthesis of complex organic molecules.[11]

Derivatization: In analytical chemistry, it is used for the derivatization of analytes to enhance

their volatility for gas chromatography.

Experimental Protocol: Synthesis of Acetylsalicylic
Acid (Aspirin)
This protocol details the laboratory-scale synthesis of aspirin via the acetylation of salicylic acid

using acetic anhydride. This reaction serves as a classic example of ester formation utilizing

an acid anhydride.[3]

Materials and Reagents:

Salicylic acid (2.0 g, ~0.015 mol)[6]

Acetic anhydride (5.0 mL, ~0.05 mol)[6]

Concentrated Sulfuric Acid (H₂SO₄, 85%) or Phosphoric Acid (H₃PO₄) (5-10 drops, catalyst)

[3][6]

Deionized water

125 mL Erlenmeyer flask
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Steam bath or hot water bath

Ice bath

Buchner funnel and vacuum filtration apparatus

Glass stirring rod

Procedure:

Reaction Setup: Place 2.0 g of salicylic acid into a 125 mL Erlenmeyer flask. In a fume hood,

carefully add 5.0 mL of acetic anhydride to the flask, followed by 5 drops of concentrated

sulfuric acid or 10 drops of 85% phosphoric acid.[3][6]

Dissolution and Heating: Swirl the flask gently to dissolve the salicylic acid. Heat the mixture

in a steam or boiling water bath for 10-15 minutes, stirring until all the solid has dissolved.[3]

[6][12]

Hydrolysis of Excess Anhydride: Remove the flask from the heat and, while still in the fume

hood, cautiously add 1-2 mL of deionized water to the warm mixture to hydrolyze any

unreacted acetic anhydride.[4][5] An exothermic reaction will occur, producing acetic acid

vapors.

Crystallization: Add 20-50 mL of cold water to the flask and cool it in an ice bath to initiate

crystallization.[5][6] If crystals do not form readily, scratching the inside wall of the flask with

a glass rod can induce precipitation.[4][6] Allow the flask to sit in the ice bath for at least 10

minutes to ensure complete crystallization.[4]

Isolation of Product: Collect the solid aspirin crystals by vacuum filtration using a Buchner

funnel.[6]

Washing: Wash the crystals on the filter paper with two small portions (5 mL each) of ice-cold

deionized water to remove any soluble impurities.[5][6]

Drying: Continue to draw air through the funnel for several minutes to help dry the crystals.

Transfer the purified product to a watch glass and allow it to air dry completely. The melting

point of pure aspirin is 135-136 °C.[6]
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Safety and Handling
Acetic anhydride is a corrosive, flammable, and lachrymatory (tear-inducing) chemical that

requires strict safety protocols.[8][13]

Exposure Controls: Always handle acetic anhydride in a well-ventilated chemical fume

hood.[13] Use personal protective equipment (PPE), including chemical-resistant gloves,

safety goggles, and a lab coat. For operations with a high risk of vapor exposure, a respirator

may be necessary.[11][13]

Hazards:

Corrosivity: Causes severe skin burns and eye damage upon contact.[14][15]

Inhalation: Vapors are highly irritating to the respiratory tract and can cause coughing,

shortness of breath, and potentially severe lung damage at high concentrations.[14]

Flammability: It is a flammable liquid and its vapors can form explosive mixtures with air.

[11] Keep away from heat, sparks, and open flames.[14]

Reactivity: Reacts violently with water, alcohols, and bases, producing corrosive acetic

acid and heat.[8][11] It is incompatible with strong oxidizing agents.[8]

First Aid:

Skin Contact: Immediately remove contaminated clothing and rinse the affected area with

copious amounts of water for at least 15 minutes.[11]

Eye Contact: Immediately flush eyes with water for at least 15 minutes, holding eyelids

open. Seek immediate medical attention.[13]

Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen and

seek immediate medical attention.[11]

Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical

attention.[13]
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Storage: Store in a cool, dry, well-ventilated area in a tightly sealed container, segregated

from incompatible materials such as combustibles, metals, and moisture.[14][15]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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